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Compound of Interest

Compound Name: SBC-115337

Cat. No.: B7775811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SBC-115337 is a potent, small molecule benzofuran compound that acts as an inhibitor of

Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9). By disrupting the interaction between

PCSK9 and the Low-Density Lipoprotein Receptor (LDLR), SBC-115337 leads to an increase

in LDLR expression on the surface of hepatocytes. This, in turn, enhances the clearance of

Low-Density Lipoprotein cholesterol (LDL-c) from the circulation, making it a promising

therapeutic agent for the management of hypercholesterolemia.

These application notes provide detailed protocols for in vitro and in vivo experimental designs

to characterize the activity of SBC-115337.

Data Presentation
The following table summarizes the available quantitative data for SBC-115337.

Parameter Value Assay System

IC50 0.5 µM
In vitro PCSK9-LDLR Binding

ELISA

LDLR Upregulation >10-fold increase
HepG2 cells treated with 1.2

µM SBC-115337
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Signaling Pathway
SBC-115337 inhibits the binding of extracellular PCSK9 to the EGF-A domain of the LDLR.

This prevents the internalization and subsequent lysosomal degradation of the LDLR. As a

result, more LDLRs are recycled back to the cell surface, leading to increased uptake of

circulating LDL-c and a reduction in plasma cholesterol levels.

To cite this document: BenchChem. [Application Notes and Protocols: SBC-115337, a Potent
PCSK9 Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7775811#experimental-design-with-sbc-115337]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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